Cas no 1283737-10-9 (methyl 2-bromo-4H-thieno3,2-bpyrrole-5-carboxylate)

• Product Name: methyl 2-bromo-4H-thieno3,2-bpyrrole-5-carboxylate
• CAS No: 1283737-10-9
• MF: C₈H₆BrNO₂S
• MW: 260.1077
• CID: 5058574
• PubChem ID: 53212666
• Update Time: 2023-11-24

methyl 2-bromo-4H-thieno3,2-bpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate
• methyl 2-bromo-4H-thieno3,2-bpyrrole-5-carboxylate

• Inchi： 1S/C8H6BrNO2S/c1-12-8(11)5-2-6-4(10-5)3-7(9)13-6/h2-3,10H,1H3
• InChI Key： ZZUSKBHHRZULEI-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C2=C(C([H])=C(C(=O)OC([H])([H])[H])N2[H])S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: 3
• Topological Polar Surface Area: 70.3